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For researchers, scientists, and drug development professionals, selecting the right overhead
stirrer is a critical decision that directly impacts experimental reproducibility and product quality.
This guide provides a comprehensive performance comparison of Velp overhead stirrers,
offering insights into their efficiency and capabilities across a range of sample volumes and
viscosities. By presenting objective experimental data and detailed protocols, this document
serves as a vital resource for making informed purchasing decisions.

In the realms of pharmaceutical development, cosmetic formulation, and chemical synthesis,
the ability to achieve homogeneous mixtures is paramount. Overhead stirrers are the
workhorses of the laboratory for these tasks, particularly when dealing with high-viscosity
materials or large sample volumes where magnetic stirrers fall short.[1][2] Velp Scientifica
offers a diverse portfolio of overhead stirrers designed to meet the demands of various
applications.[1] This guide will delve into the performance of key Velp models, providing a
comparative analysis to aid in selecting the optimal instrument for your specific laboratory
needs.

At a Glance: Velp Overhead Stirrer Performance

To facilitate a clear comparison, the following table summarizes the key performance
specifications of various Velp overhead stirrer models. These parameters are crucial in
determining the suitability of a stirrer for a given application, considering factors like the
maximum volume of the sample and its viscosity.
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Max
Model

Series

Max Volume

Viscosity
(H20)

(mPa-s)

Torque
(Ncm)

Speed
Key
Range

(rpm)

Features

Velp OHS
Advance

Up to

Up to 100 L
100,000

Up to 200

35" TFT
display, Wi-
Fi/lUSB
connectivity,
real-time
torque &
temperature

6 - 2000 monitoring,
brushless
motor,
SpeedServo
™ torque
compensatio
n,
SmartChuck
™[3]

Velp OHS
Digital

Up to

Upto 100 L
100,000

Up to 200

Digital
display, timer,
torque
monitoring
LEDs,
brushless
30 - 2000 motor,
SpeedServo
™ torque
compensatio
n,
SmartChuck
™[4]

Velp PW
Series

Upto70 L 100,000

120

20 - 1200 Analog
control, high

torque for
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viscous

samples.[5]

High-speed
Velp LH mixing for
_ Upto40L 50,000 80 50 - 2000 ,
Series medium

viscosity.[6]

In-Depth Analysis: Performance Across Different
Volumes

The true test of an overhead stirrer's capability lies in its performance with varying sample
volumes and viscosities. While specific head-to-head competitive data is often proprietary, the
following sections outline the expected performance of Velp stirrers in common laboratory
applications and provide a framework for evaluation.

Small to Medium Volume Applications (Up to 10 L)

In this range, which is common for research and development activities, the Velp OHS 60 and
OHS 100 models (both in Advance and Digital versions) are well-suited. For lower viscosity
samples, these stirrers can achieve rapid mixing times due to their high-speed capabilities. For
more viscous materials, such as creams and lotions in cosmetic development, the consistent
torque provided by the brushless motor and SpeedServo™ technology ensures a
homogeneous product without motor strain.[4][7]

Large Volume Applications (10 L to 100 L)

For pilot-scale and larger laboratory batches, the high-torque Velp OHS 200 series is the ideal
choice.[3] These models are designed to handle significant volumes and high viscosities,
making them suitable for applications like buffer preparation in biopharmaceutical
manufacturing or the mixing of polymers.[8] The robust design and safety features, such as
overload and overtemperature protection, are critical when working with large and potentially
valuable batches.[3]

Experimental Protocols: A Guide to Performance
Evaluation
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To provide a framework for objective comparison, the following are detailed methodologies for
key experiments to evaluate overhead stirrer performance.

Protocol 1: Mixing Time Determination

Objective: To determine the time required to achieve a homogeneous mixture for a given
sample volume and viscosity.

Materials:

e Overhead stirrer (e.g., Velp OHS Advance)

o Beaker of appropriate size for the test volume

e Solvent (e.g., water or a silicone oil of known viscosity)

o Tracer substance (e.g., a concentrated dye or a salt solution)
» Conductivity or pH probe (if using a salt or acid/base tracer)
e Spectrophotometer or colorimeter (if using a dye tracer)

o Stopwatch

Methodology:

Fill the beaker with the desired volume of the primary solvent.

» Position the overhead stirrer with the selected impeller at a standardized depth and central
position within the beaker.

e Set the stirrer to the desired speed (RPM).

e Once the fluid is in motion, inject a small, known quantity of the tracer substance at a specific
point (e.g., near the surface, away from the impeller).

o Simultaneously start the stopwatch.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e Monitor the concentration of the tracer at a fixed point within the vessel using the appropriate
probe or by taking samples for analysis.

e The mixing time is defined as the time taken for the tracer concentration to reach and remain
within a specified percentage (e.g., £5%) of the final, fully mixed concentration.

» Repeat the experiment at different volumes and stirrer speeds to generate comparative data.

Protocol 2: Power Consumption Under Load

Objective: To measure the power consumption of the stirrer under different viscosity loads to
assess its energy efficiency.

Materials:
e Overhead stirrer
o Beaker

o Aseries of liquids with known and increasing viscosities (e.g., water, glycerol-water mixtures,
silicone oils)

e Power meter

e Tachometer (to verify stirrer speed)

Methodology:

o Connect the overhead stirrer to the power meter, and the power meter to the mains supply.
o Set up the stirrer with a standard impeller in a beaker containing the lowest viscosity liquid.
o Set the stirrer to a specific speed and allow it to stabilize.

» Record the power consumption reading from the power meter.

 Verify the stirrer speed using the tachometer.

» Repeat steps 3-5 for each of the liquids with increasing viscosity.
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e Plot power consumption against viscosity for each stirrer model to compare their energy
efficiency under load.

Visualizing the Workflow

To better understand the logical flow of selecting and evaluating an overhead stirrer, the
following diagram illustrates the key decision-making and experimental processes.
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Overhead Stirrer Selection and Evaluation Workflow
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Caption: Workflow for selecting and evaluating an overhead stirrer.
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Conclusion

The selection of an overhead stirrer is a multifaceted process that requires careful
consideration of the intended application, sample volume, and viscosity. Velp Scientifica offers
a comprehensive range of overhead stirrers, from the technologically advanced OHS Advance
series to robust analog models, catering to a wide spectrum of laboratory needs.[1] The OHS
series, with its brushless motor and SpeedServo™ technology, is particularly adept at
maintaining constant torque and speed under changing conditions, a crucial factor for
reproducibility.[3][4]

While this guide provides a framework for comparison and detailed experimental protocols, it is
recommended that researchers perform their own evaluations based on their specific materials
and processes. By systematically assessing performance metrics such as mixing time and
power consumption, laboratories can confidently select the Velp overhead stirrer that will best
serve their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating Viscosity: A Performance Showdown of Velp
Overhead Stirrers Across Sample Volumes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166048#performance-comparison-of-velp-
overhead-stirrers-for-different-sample-volumes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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